N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H14FNO3/c17-13-4-2-1-3-11(13)9-16(19)18-12-5-6-14-15(10-12)21-8-7-20-14/h1-6,10H,7-9H2,(H,18,19)
• InChI Key: XZGCXRPHMMJEQT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CC=CC=C3F
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained interest among researchers due to its potential applications in scientific research. This compound belongs to the class of indazole-based synthetic cannabinoids and has been found to have a high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide acts as a potent agonist of the CB1 and CB2 receptors, which are located in the central nervous system and peripheral tissues, respectively. By binding to these receptors, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide can modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide has been found to have a range of biochemical and physiological effects. Studies have shown that this compound can induce hypothermia, decrease locomotor activity, and impair cognitive function in rodents. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide has also been found to have analgesic properties and can reduce pain sensitivity in animals.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which makes it a potent tool for studying the endocannabinoid system. However, one limitation of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide is its potential to cause adverse effects in animals, such as hypothermia and cognitive impairment. Researchers must take these factors into consideration when designing experiments using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide. One area of interest is the potential therapeutic applications of this compound, particularly in the treatment of pain and other neurological disorders. Another area of research is the development of new synthetic cannabinoids based on the structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide, which may have improved pharmacological properties and fewer adverse effects. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide and its effects on the endocannabinoid system.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide involves the reaction of 2-fluoro-5-iodobenzene with 2-(aminomethyl)-1,3-benzodioxole in the presence of a palladium catalyst. The resulting intermediate is then reacted with 2-bromo-N-(2-hydroxyethyl)acetamide to yield N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. This compound has been found to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of pain, mood, appetite, and other physiological processes. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-fluorophenyl)acetamide has also been used to study the effects of synthetic cannabinoids on neuronal activity and synaptic plasticity.